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Compound of Interest

Compound Name: H-Lys-AMC

Cat. No.: B13090031

Executive Summary

H-Lys-AMC (L-Lysine-7-amido-4-methylcoumarin) is a highly sensitive fluorogenic substrate
used primarily to assay the activity of aminopeptidases with specificity for basic N-terminal
residues (specifically Lysine).[1] Unlike colorimetric substrates, H-Lys-AMC allows for
continuous kinetic monitoring of enzymatic activity with high signal-to-noise ratios.

This guide details the physicochemical properties, photophysical mechanisms, and validated
experimental protocols for utilizing H-Lys-AMC in high-throughput screening and enzymology.

Chemical Identity & Molecular Architecture[2]

H-Lys-AMC consists of the amino acid L-Lysine conjugated via a peptide bond to the
fluorophore 7-amino-4-methylcoumarin (AMC).[1][2]

Physicochemical Constants[4]
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Property Value Notes

) L-Lysine-7-amido-4-
Chemical Name _
methylcoumarin

Common Abbreviation H-Lys-AMC Also: Lys-AMC

CAS Number (Free Base) 92605-76-0 Primary identifier

CAS Number (Acetate) 201853-23-8 Common salt form for solubility
Molecular Formula C16H21N303 Free base

Molecular Weight 303.36 g/mol Free base

Sparingly soluble in water;

Solubility DMSO (= 10 mM), DMF requires organic co-solvent for
stock
Appearance White to off-white powder Protect from light

Structural Diagram & Cleavage Mechanism

The utility of H-Lys-AMC relies on the "unmasking" of the coumarin fluorophore. In the intact
substrate, the electron-donating amine of the coumarin is involved in an amide bond, which
guenches its fluorescence via the Internal Charge Transfer (ICT) mechanism. Upon enzymatic
hydrolysis, the free amine is restored, significantly increasing the quantum yield.
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Figure 1: Enzymatic hydrolysis mechanism. The cleavage of the amide bond restores the
electron-donating capability of the 7-amino group, triggering strong fluorescence.
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Photophysical Properties[6]

o Excitation Max (Aex): 360—380 nm (UV/Blue region)
e Emission Max (Aem): 440-460 nm (Blue/Cyan region)[3]
o Stokes Shift: ~80 nm (Minimizes self-quenching and scattering interference)

Critical pH Dependency: The fluorescence of the released AMC is pH-dependent. The free
amine of AMC has a pKa of approximately 7.8.

e pH > 8.0: AMC exists primarily in the unprotonated form, which is maximally fluorescent.
e pH < 7.0: Protonation of the amine quenches fluorescence.

o Implication: Assays should ideally be conducted at pH 7.5-8.0. If acidic conditions are
required for enzyme activity, a "stop solution” (high pH buffer) must be used before reading.

Biological Applications & Specificity
Primary Targets: Aminopeptidases

H-Lys-AMC is the substrate of choice for Aminopeptidase B (APB) and Aminopeptidase N
(APN/CD13), which selectively remove N-terminal basic amino acids (Lys, Arg) from peptides.

Distinction from HDAC Assays

Researchers often confuse H-Lys-AMC with HDAC substrates.

o HDAC Substrate: Acetylated Lysine (e.g., Boc-Lys(Ac)-AMC).[3][4] HDACs remove the acetyl
group.[3]

e H-Lys-AMC Role: In HDAC assays, H-Lys-AMC is the intermediate product generated after
HDAC activity. A second developer enzyme (Trypsin) is then required to cleave the H-Lys-
AMC to release the signal.

o Direct Use: H-Lys-AMC is used directly only for aminopeptidases, not deacetylases.

Experimental Protocol: Kinetic Assay
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Objective: Determine the specific activity of an unknown Aminopeptidase sample.

Reagents Preparation

o Assay Buffer: 50 mM Tris-HCI, pH 8.0, 0.1 mM ZnClz (many aminopeptidases are

metalloenzymes requiring Zn2*+ or Caz*).

e Stock Solution (10 mM): Dissolve 3.03 mg of H-Lys-AMC (free base) in 1.0 mL of anhydrous
DMSO. Store at -20°C. Note: If using Acetate salt (MW ~363), use 3.63 mg.

e AMC Standard (Reference): Prepare 10 puM free 7-amino-4-methylcoumarin in Assay Buffer

for quantitation.

Workflow (Self-Validating Protocol)

(10mM in DMSO)
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'
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Figure 2: Standard kinetic assay workflow for aminopeptidase activity profiling.
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Step-by-Step Procedure

Dilution: Dilute the 10 mM DMSO stock into the Assay Buffer to a working concentration of
50-100 uM. Keep DMSO concentration < 1% to avoid enzyme inhibition.

Plating: Add 90 pL of Substrate Working Solution to wells of a black 96-well plate (black
plates minimize background scattering).

Initiation: Add 10 pL of Enzyme sample to "Test" wells. Add 10 uL of Buffer to "Control" wells.
Measurement: Immediately place in a fluorescence microplate reader pre-heated to 37°C.
Settings:

o Excitation: 380 nm

o Emission: 460 nm[5][3]

o Mode: Kinetic (read every 1-2 minutes for 30—60 minutes).

Quantitation: Convert RFU (Relative Fluorescence Units) to concentration (UM) using the
slope of the AMC Standard Curve.

Troubleshooting & Stability
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Issue

Probable Cause

Corrective Action

High Background

Fluorescence

Spontaneous hydrolysis or

contaminated stock.

Check "Negative Control"
wells. Store stock at -20°C in
anhydrous DMSO. Avoid

repeated freeze-thaw cycles.

[6]

Low Signal Intensity

pH mismatch or Inner Filter
Effect.

Ensure Assay Buffer pH is >
7.5. If substrate concentration
is >200 uM, self-quenching

may occur; dilute substrate.

Non-Linear Kinetics

Substrate depletion or Enzyme
instability.

Use the initial velocity (linear
portion, first 5-10 mins). Verify
enzyme stability with a known
positive control.

Storage:

e Solid: Stable for >1 year at -20°C, desiccated.

e DMSO Stock: Stable for 3—6 months at -20°C. Discard if solution turns yellow (indicates free

AMC release).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Monograph: H-Lys-AMC as a Fluorogenic
Probe]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13090031#h-lys-amc-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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